Cas no 2377032-36-3 (5-Bromo-2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine)

• Product Name: 5-Bromo-2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine
• CAS No: 2377032-36-3
• MF: C₇H₄BrF₄NO
• MW: 274.010375022888
• MDL: MFCD32200040
• CID: 4782304
• Update Time: 2025-06-11

5-Bromo-2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine

• MDL： MFCD32200040
• Inchi： 1S/C7H4BrF4NO/c8-4-1-5(6(9)13-2-4)14-3-7(10,11)12/h1-2H,3H2
• InChI Key： OSBVFFGJTWAJAQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OCC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine

Comprehensive Overview of 5-Bromo-2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine (CAS No. 2377032-36-3)

5-Bromo-2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine (CAS No. 2377032-36-3) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and fluoro substituents, as well as a trifluoroethoxy side chain, has garnered attention for its potential in drug discovery and material science. Its molecular structure, C₇H₄BrF₄NO, offers a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds and heterocyclic building blocks has positioned 5-Bromo-2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine as a subject of extensive research. Fluorinated pyridines, in particular, are prized for their enhanced metabolic stability and bioavailability, traits highly sought after in the development of novel therapeutics. Researchers are increasingly exploring its utility in kinase inhibitors, antibacterial agents, and crop protection chemicals, aligning with current trends in precision medicine and sustainable agriculture.

From a synthetic perspective, the bromo group at the 5-position of the pyridine ring allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Meanwhile, the trifluoroethoxy moiety contributes to the compound's lipophilicity, a critical factor in optimizing drug-like properties. These features have led to its inclusion in high-throughput screening libraries, where it serves as a key fragment for hit-to-lead optimization.

Environmental and regulatory considerations are also driving innovation around 5-Bromo-2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine. With the pharmaceutical industry's shift toward greener chemistry, researchers are investigating solvent-free synthesis routes and catalytic methods to reduce waste. This aligns with broader societal demands for sustainable chemical practices, a topic frequently searched in academic and industrial forums.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with stringent quality standards. Its stability under various pH conditions and thermal profiles are also areas of active study, particularly for formulation scientists working on extended-release drug delivery systems.

In the context of intellectual property, 2377032-36-3 has appeared in several patent applications related to central nervous system (CNS) therapeutics and anti-inflammatory agents. This reflects the compound's potential to address unmet medical needs in neurology and immunology—two fields experiencing rapid growth due to aging populations and increased focus on neurodegenerative diseases.

The commercial availability of 5-Bromo-2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine through specialty chemical suppliers has facilitated its adoption in both academic and industrial settings. Current market trends show rising demand for such high-value intermediates, particularly in regions with strong pharmaceutical manufacturing bases like North America, Europe, and Asia-Pacific.

Future research directions may explore its incorporation into metal-organic frameworks (MOFs) for catalytic applications or as a ligand in transition metal complexes. The compound's electronic properties, influenced by its electron-withdrawing substituents, make it an interesting candidate for materials science applications beyond traditional medicinal chemistry.

For researchers considering 2377032-36-3 for their projects, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. While not classified as hazardous under standard protocols, prudent laboratory practices are always recommended when working with any chemical substance.

In summary, 5-Bromo-2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine represents a compelling case study in modern chemical research—bridging the gap between fundamental science and practical applications. Its multifaceted utility across drug discovery, agrochemical development, and materials science ensures its continued relevance in an evolving scientific landscape focused on innovation and sustainability.